Cas no 1352485-87-0 (1-[3-Chloro-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-piperazine)

• Product Name: 1-[3-Chloro-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-piperazine
• CAS No: 1352485-87-0
• MF: C₁₃H₁₉ClN₄O₂S
• MW: 330.833560228348
• CID: 5159358
• Update Time: 2025-07-04

1-[3-Chloro-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-Chloro-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-piperazine
• Piperazine, 1-[3-chloro-5-(1-pyrrolidinylsulfonyl)-4-pyridinyl]-

• Inchi： 1S/C13H19ClN4O2S/c14-11-9-16-10-12(13(11)17-7-3-15-4-8-17)21(19,20)18-5-1-2-6-18/h9-10,15H,1-8H2
• InChI Key： ORDCJQMJSVZOAJ-UHFFFAOYSA-N
• SMILES： N1(C2C(S(N3CCCC3)(=O)=O)=CN=CC=2Cl)CCNCC1

Additional information on 1-[3-Chloro-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-piperazine

Compound CAS No: 1352485-87-0 - 1-[3-Chloro-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-piperazine

The compound with CAS No: 1352485-87-0, known as 1-[3-Chloro-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines a piperazine ring with a pyridine derivative substituted with a pyrrolidine sulfonyl group and a chlorine atom. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutics targeting various disease states.

The molecular structure of this compound is characterized by the presence of a piperazine moiety, which is a six-membered ring containing two nitrogen atoms. This structure is connected to a pyridine ring, which itself is substituted at positions 3 and 5 with a chlorine atom and a pyrrolidine sulfonyl group, respectively. The pyrrolidine sulfonyl group adds significant functional diversity to the molecule, potentially enhancing its bioavailability and pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a kinase inhibitor or modulator of other enzyme activities. Studies have demonstrated that the unique combination of functional groups in this molecule allows for high specificity in binding to target proteins, making it an attractive candidate for drug development.

In terms of chemical properties, this compound exhibits a high degree of stability under physiological conditions, which is crucial for its potential use in therapeutic applications. Its solubility profile has been optimized through careful design, ensuring that it can be effectively administered in various dosage forms.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient routes for its preparation, including the use of microwave-assisted synthesis and enzymatic catalysis, which have significantly improved yield and purity.

From an application standpoint, this compound has shown promise in preclinical models of diseases such as cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a valuable tool for exploring new therapeutic strategies.

In conclusion, the compound CAS No: 1352485-87-0 represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure and functional groups position it as a leading candidate for developing innovative treatments across multiple therapeutic areas.